4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one

• IUPAC Name: 4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H14N4OS/c1-16-5-4-13-10(16)7-18-12-14-9(8-2-3-8)6-11(17)15-12/h4-6,8H,2-3,7H2,1H3,(H,14,15,17)
• InChI Key: WRMRJKMRWZTVNA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CSC2=NC(=CC(=O)N2)C3CC3
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential in drug development. This compound is a pyrimidine derivative that possesses a unique structure, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one is not fully understood. However, it is believed to act by inhibiting specific enzymes and signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one in lab experiments include its potency, specificity, and low toxicity. However, the limitations include its limited solubility in water and the need for specific reagents and conditions for synthesis.

Future Directions

Future research on 4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one could focus on its potential in the treatment of specific diseases, such as cancer and neurological disorders. Studies could also investigate the compound's effect on specific biological pathways and its potential as a drug candidate. Additionally, research could focus on developing more efficient synthesis methods and improving the compound's solubility in water.

Synthesis Methods

The synthesis of 4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one involves a multi-step process that requires specific reagents and conditions. The synthesis begins with the reaction of 2-amino-4-cyclopropylpyrimidine with 2-bromoacetophenone to form 4-cyclopropyl-2-[(2-bromoacetophenone)amino]pyrimidine. This intermediate is then reacted with 1-methylimidazole and sodium hydride to form the final product.

Scientific Research Applications

4-cyclopropyl-2-[(1-methylimidazol-2-yl)methylsulfanyl]-1H-pyrimidin-6-one has been extensively studied for its potential in drug development. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. Studies have also been conducted to investigate the compound's effect on various biological pathways.